Cas no 1706319-72-3 (2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine)

• Product Name: 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine
• CAS No: 1706319-72-3
• MF: C₁₈H₁₇BrN₆O₂
• MW: 429.2706
• CID: 5346009
• Update Time: 2025-10-30

2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (5-bromopyridin-3-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• (5-bromopyridin-3-yl)(3-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)methanone
• 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

• Inchi： 1S/C18H17BrN6O2/c19-14-7-13(8-21-9-14)18(26)25-5-1-2-12(11-25)6-16-23-17(24-27-16)15-10-20-3-4-22-15/h3-4,7-10,12H,1-2,5-6,11H2
• InChI Key： XUJAMBSGVAHKNN-UHFFFAOYSA-N
• SMILES： BrC1=C([H])N=C([H])C(=C1[H])C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C2=NC(C3C([H])=NC([H])=C([H])N=3)=NO2)C1([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 512
• XLogP3: 1.5
• Topological Polar Surface Area: 97.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine

Comprehensive Analysis of 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 1706319-72-3)

The compound 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine (CAS No. 1706319-72-3) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole core linked to a pyrazine ring and a 5-bromopyridine-3-carbonyl moiety, makes it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or allosteric modulator, given its structural similarity to known bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine has surged due to their versatility in medicinal chemistry. The 1,2,4-oxadiazole ring, in particular, is known for its metabolic stability and ability to mimic peptide bonds, making it a valuable scaffold in drug design. This compound's CAS No. 1706319-72-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most intriguing aspects of this compound is its potential application in targeted therapy. With the rise of precision medicine, molecules like 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine are being explored for their ability to interact with specific biological pathways. For instance, its 5-bromopyridine component could play a role in protein-ligand interactions, while the piperidin-3-yl group may enhance solubility and bioavailability.

The synthesis of CAS No. 1706319-72-3 involves multi-step organic reactions, including cyclization and cross-coupling techniques. Researchers often employ microwave-assisted synthesis to improve yield and efficiency, a method that aligns with the growing trend of green chemistry. The compound's molecular weight and logP values suggest moderate lipophilicity, which is advantageous for blood-brain barrier penetration in neurological applications.

From a commercial perspective, 2-(5-{[1-(5-bromopyridine-3-carbonyl)piperidin-3-yl]methyl}-1,2,4-oxadiazol-3-yl)pyrazine is available in limited quantities, primarily for research purposes. Its patent status and regulatory compliance are critical considerations for pharmaceutical developers. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, topics frequently queried in scientific forums.

In conclusion, CAS No. 1706319-72-3 represents a fascinating intersection of medicinal chemistry and materials science. Its structural complexity and functional diversity make it a subject of ongoing investigation, particularly in the context of drug discovery and biomolecular engineering. As research progresses, this compound may unlock new therapeutic avenues, solidifying its place in the pharmaceutical innovation landscape.